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Introduction

p-Bromoacetanilide, also known as N-(4-bromophenyl)acetamide, is a halogenated aromatic
amide. It serves as a crucial intermediate in organic synthesis, particularly in the preparation of
pharmaceuticals and dyes. A thorough understanding of its physical properties is paramount for
its effective use in research and development, ensuring proper handling, reaction control, and
purification. This guide provides a comprehensive overview of the key physical characteristics
of p-bromoacetanilide, supported by experimental protocols and spectral data.

Core Physical Properties

The physical state of p-bromoacetanilide under standard conditions is a white to light beige
crystalline solid.[1] Its fundamental physical constants have been well-established and are
summarized in the tables below.

General and Thermodynamic Properties

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b025293?utm_src=pdf-interest
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.benchchem.com/product/b025293?utm_src=pdf-body
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/1_melting_points.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CsHsBrNO [2]
Molecular Weight 214.06 g/mol [2]
Melting Point 165-170 °C [3]
Density 1.717 g/cm3 [1114]
Appearance WTidte to light beige crystalline (115]

soli

Solubility Profile

The solubility of p-bromoacetanilide is a critical parameter for its application in various solvent
systems for reactions and purification processes.

Solvent Solubility Reference
Cold Water Practically insoluble [2][6]
Hot Water Sparingly soluble [2][6]
Ethanol Moderately soluble [2][6]
Benzene Soluble [2][6]
Chloroform Soluble [2][6]
Ethyl Acetate Soluble [2][6]

Spectral Data for Structural Elucidation

Spectroscopic analysis is indispensable for the confirmation of the molecular structure of p-
bromoacetanilide. The following sections detail its characteristic spectral features.

Infrared (IR) Spectroscopy

The IR spectrum of p-bromoacetanilide exhibits characteristic absorption bands
corresponding to its functional groups.
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Wavenumber (cm~?)

Assignment

~3300 N-H stretch (amide)
~3100-3000 C-H stretch (aromatic)
~2920 C-H stretch (methyl)
~1680 C=0 stretch (amide I)

~1600, 1590, 1540

C=C stretch (aromatic ring) and N-H bend

(amide 1)

~832-820

C-H out-of-plane bend (p-disubstituted benzene)

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR (DMSO-d):

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

~10.1 Singlet (broad) 1H N-H (amide proton)
Aromatic protons

~7.57 Doublet 2H ortho to the acetamido
group
Aromatic protons

~7.47 Doublet 2H ortho to the bromine
atom

~2.05 Singlet 3H CHs (acetyl group)

13C NMR:

The 13C NMR spectrum provides insight into the carbon framework of the molecule. Peak

assignments are based on the chemical environment of each carbon atom.

© 2025 BenchChem. All rights reserved.

3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (ppm) Assighment

~168 C=0 (amide carbonyl)

~138 Aromatic C-N

~131 Aromatic C-H (ortho to Br)

~121 Aromatic C-H (ortho to NHCOCHS3)
~115 Aromatic C-Br

~24 CHs (acetyl group)

Mass Spectrometry (MS)

The electron ionization mass spectrum of p-bromoacetanilide shows a characteristic isotopic
pattern for the molecular ion due to the presence of bromine isotopes (’°Br and 1Br) in nearly
equal abundance.

miz Interpretation
213/215 Molecular ion peak [M]* and [M+2]*
Loss of ketene (CH2=C=0) from the molecular
171/173 _
ion
134 [CeHsBIr]™*
92 [CeHaNH2]*
43 [CHsCOl*

Experimental Protocols

Detailed methodologies for the synthesis and determination of key physical properties of p-
bromoacetanilide are provided below.

Synthesis of p-Bromoacetanilide from Acetanilide
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This procedure describes the electrophilic aromatic substitution (bromination) of acetanilide to
yield p-bromoacetanilide.

Materials:

e Acetanilide

e Glacial acetic acid

e Bromine

o Ethanol

e Sodium bisulfite solution (optional, for quenching excess bromine)

o Standard laboratory glassware (Erlenmeyer flask, beaker, Buichner funnel, etc.)
e Stirring apparatus

e Heating mantle or water bath

Procedure:

o Dissolve a known amount of acetanilide in glacial acetic acid in an Erlenmeyer flask with
gentle warming if necessary.

 In a separate container, prepare a solution of bromine in glacial acetic acid.

o Slowly add the bromine solution dropwise to the stirred acetanilide solution at room
temperature. The reaction mixture will develop an orange or reddish-brown color.

 After the addition is complete, continue stirring the mixture for a designated period (e.g., 30
minutes) to ensure the reaction goes to completion.

e Pour the reaction mixture into a beaker containing cold water. This will cause the crude p-
bromoacetanilide to precipitate out of the solution.
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¢ |f the solution remains colored due to excess bromine, add a small amount of sodium
bisulfite solution until the color disappears.

o Collect the crude product by vacuum filtration using a Buchner funnel and wash it with cold
water.

» Purify the crude p-bromoacetanilide by recrystallization from a suitable solvent, such as
ethanol.

e Dry the purified crystals and determine their mass and melting point.

Determination of Melting Point

The melting point is a crucial indicator of the purity of a crystalline solid.
Materials:

o Purified p-bromoacetanilide

o Capillary tubes

» Melting point apparatus

Procedure:

Ensure the p-bromoacetanilide sample is completely dry and finely powdered.

o Pack a small amount of the sample into a capillary tube by tapping the sealed end on a hard
surface. The sample height should be 2-3 mm.

» Place the capillary tube in the heating block of the melting point apparatus.

o Heat the sample rapidly to a temperature about 15-20 °C below the expected melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

e Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).
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e Record the temperature at which the entire sample has melted (the end of the melting
range).

e A pure compound will have a sharp melting range of 1-2 °C.

Determination of Solubility (Qualitative)

This protocol provides a general method for assessing the solubility of p-bromoacetanilide in
various solvents.

Materials:

p-Bromoacetanilide

A selection of solvents (e.g., water, ethanol, chloroform, benzene)

Test tubes

Spatula

Vortex mixer or stirring rod
Procedure:

e Place a small, consistent amount (e.g., 10 mg) of p-bromoacetanilide into a series of clean,
dry test tubes.

o To each test tube, add a small volume (e.g., 1 mL) of a different solvent.

o Agitate the mixture using a vortex mixer or by stirring with a glass rod for a set period (e.qg.,
1-2 minutes).

 Visually inspect the mixture to determine if the solid has dissolved completely.

o |f the solid dissolves, it is considered soluble in that solvent at that concentration. If it does
not dissolve, it is sparingly soluble or insoluble.

o For sparingly soluble compounds, gentle heating can be applied to assess solubility at
elevated temperatures. Observe if the solid dissolves upon heating and if it recrystallizes
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upon cooling.

Determination of Density by Volume Displacement

This method is suitable for determining the density of an insoluble solid like p-
bromoacetanilide.

Materials:

p-Bromoacetanilide crystals

A graduated cylinder

A liquid in which p-bromoacetanilide is insoluble (e.g., water)

An analytical balance

Procedure:

Weigh a known mass of p-bromoacetanilide crystals using an analytical balance.

 Fill a graduated cylinder with a known volume of the insoluble liquid (e.g., water) and record
the initial volume.

o Carefully add the weighed p-bromoacetanilide crystals to the graduated cylinder, ensuring
there is no splashing of the liquid.

o Gently tap the cylinder to dislodge any air bubbles adhering to the crystals.
» Record the final volume of the liquid in the graduated cylinder.

e The volume of the p-bromoacetanilide sample is the difference between the final and initial
volumes.

Calculate the density using the formula: Density = Mass / Volume.

Experimental Workflow Visualization
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The following diagram illustrates the logical flow from synthesis to characterization of p-
bromoacetanilide.

Start: Acetanilide

Bromination
(Acetic Acid, Bromine)

Y

Precipitation
(Addition to Water)

\

Vacuum Filtration
(Isolation of Crude Product)

\

Recrystallization
(Ethanol)

y y y y y y

Melting Point Solubility Density NMR Spectroscopy
Determination Testing Measurement (*H and 3C)

IR Spectroscopy Mass Spectrometry
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Caption: Workflow for the synthesis and physical characterization of p-bromoacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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